Irenolone
Irenolone
Irenolone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Irenolone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, irenolone is primarily located in the membrane (predicted from logP). Outside of the human body, irenolone can be found in banana, french plantain, and fruits. This makes irenolone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
149184-19-0
VCID:
VC21217086
InChI:
InChI=1S/C19H12O3/c20-13-7-4-11(5-8-13)14-9-6-12-2-1-3-15-18(12)16(14)10-17(21)19(15)22/h1-10,20-21H
SMILES:
C1=CC2=C3C(=C1)C(=O)C(=CC3=C(C=C2)C4=CC=C(C=C4)O)O
Molecular Formula:
C19H12O3
Molecular Weight:
288.3 g/mol
Irenolone
CAS No.: 149184-19-0
Cat. No.: VC21217086
Molecular Formula: C19H12O3
Molecular Weight: 288.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Irenolone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Irenolone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, irenolone is primarily located in the membrane (predicted from logP). Outside of the human body, irenolone can be found in banana, french plantain, and fruits. This makes irenolone a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 149184-19-0 |
| Molecular Formula | C19H12O3 |
| Molecular Weight | 288.3 g/mol |
| IUPAC Name | 2-hydroxy-4-(4-hydroxyphenyl)phenalen-1-one |
| Standard InChI | InChI=1S/C19H12O3/c20-13-7-4-11(5-8-13)14-9-6-12-2-1-3-15-18(12)16(14)10-17(21)19(15)22/h1-10,20-21H |
| Standard InChI Key | UQMKPTIDKHEGFW-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C(=O)C(=CC3=C(C=C2)C4=CC=C(C=C4)O)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C(=O)C(=CC3=C(C=C2)C4=CC=C(C=C4)O)O |
| Appearance | Red powder |
| Melting Point | 285°C |
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